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Compound of Interest

Compound Name:
(R)-(-)-2-(P-Toluenesulfonate)-1,2-

propanol

CAS No.: 69891-44-7

Cat. No.: B13804282

Get Quote

Executive Summary
(R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol (CAS: 69891-44-7), also known as (R)-2-

tosyloxypropan-1-ol, is a high-value chiral synthon used primarily for stereochemical inversion

strategies. Unlike its primary tosylate counterpart, this compound features a reactive sulfonate

ester at the chiral secondary carbon and a free primary hydroxyl group.

This unique architecture dictates its two primary reaction pathways:

Intramolecular Cyclization: Rapid formation of (S)-Propylene Oxide under basic conditions

(stereochemical inversion).

Intermolecular Substitution: Direct displacement by strong nucleophiles to yield (S)-

configured secondary alkyl derivatives (e.g., chiral ethers or amines).

This guide provides validated protocols for handling this sensitive intermediate, focusing on

preventing racemization and maximizing regioselectivity.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13804282#bc-rfq
https://www.benchchem.com/product/b13804282/docs?utm_src=pdf-body#application-note-reaction-conditions-for-r-2-p-toluenesulfonate-1-2-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13804282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Profile & Handling
Critical Warning: This compound is an alkylating agent. Handle with extreme caution in a fume

hood.

Property Specification

Chemical Name (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol

Structure CH₃-CH(OTs)-CH₂-OH

CAS Number 69891-44-7

Molecular Weight 230.28 g/mol

Appearance Viscous colorless to pale yellow oil

Chirality (R)-enantiomer (yields (S)-products via SN2)

Storage -20°C, under Argon/Nitrogen (Hygroscopic)

Solubility Soluble in DCM, THF, MeOH, Ethyl Acetate

Stability Note: The presence of the free hydroxyl group makes this compound prone to "self-

destruction" (epoxide formation) if exposed to even mild bases or elevated temperatures

(>40°C) without acidic stabilization.

Decision Logic & Reaction Pathways
The following flowchart illustrates the critical decision points when using (R)-2-tosyloxypropan-

1-ol. The choice of base and solvent dictates whether the molecule cyclizes or undergoes

direct substitution.
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Figure 1: Reaction pathway bifurcation. Note that Pathway A (Epoxide formation) is kinetically

favored due to the proximity of the hydroxyl group.

Application Protocols
Protocol A: Synthesis of (S)-Propylene Oxide (Chiral
Epoxide Formation)
This is the standard method for converting (R)-1,2-propanediol derivatives into volatile chiral

epoxides. The reaction proceeds via an intramolecular Williamson ether synthesis.

Mechanism: The base deprotonates the primary alcohol (C1). The resulting alkoxide attacks

the secondary carbon (C2) from the back, displacing the tosylate and inverting the center from

(R) to (S).

Reagents:

Substrate: (R)-2-Tosyloxypropan-1-ol (1.0 eq)

Base: Potassium Carbonate (K₂CO₃) (1.5 eq) or Powdered NaOH (1.2 eq)

Solvent: Methanol (MeOH) or DCM/Water biphasic system

Step-by-Step Procedure:

Setup: Equip a 3-neck round bottom flask with a mechanical stirrer and a distillation head (if

isolating the volatile epoxide).

Dissolution: Dissolve 10 mmol of (R)-2-tosyloxypropan-1-ol in 20 mL of Methanol. Cool to

0°C.

Base Addition: Add K₂CO₃ (15 mmol) in portions over 10 minutes.

Reaction: Allow the mixture to warm to room temperature (20-25°C). Monitor by TLC (the

tosylate spot will disappear). Reaction time is typically 1–2 hours.
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Workup (Distillation): (S)-Propylene oxide is volatile (bp ~34°C). For high purity, distill the

product directly from the reaction mixture under slight vacuum into a cold trap (-78°C).

Workup (Extraction): Alternatively, dilute with cold brine and extract rapidly with diethyl ether.

Dry over MgSO₄.

Yield Expectation: 85–95% Stereochemical Outcome: >98% ee (S)-Propylene Oxide.

Protocol B: Nucleophilic Substitution (Synthesis of
Chiral Ethers/Amines)
Direct substitution is challenging because the basicity of many nucleophiles can trigger the

side-reaction (Protocol A). To favor substitution, use non-basic nucleophiles or protect the

primary alcohol first.

Target: Synthesis of (S)-1-phenoxy-2-propanol derivatives (Chiral Ethers).

Reagents:

Substrate: (R)-2-Tosyloxypropan-1-ol (1.0 eq)

Nucleophile: Phenol derivative (1.1 eq)

Base: Cesium Carbonate (Cs₂CO₃) (1.2 eq) - Used to activate the phenol, not the alcohol.

Solvent: DMF or Acetonitrile (Anhydrous)

Step-by-Step Procedure:

Activation: In a dry flask under Nitrogen, dissolve the Phenol (1.1 eq) and Cs₂CO₃ (1.2 eq) in

DMF. Stir for 30 min at RT to form the phenoxide.

Addition: Add (R)-2-tosyloxypropan-1-ol (1.0 eq) dropwise.

Critical: Keep the temperature low (0°C) during addition to prevent the substrate's own OH

from reacting.
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Heating: Warm the reaction to 50–60°C. The phenoxide is a better nucleophile than the

internal hydroxyl group, favoring intermolecular SN2.

Monitoring: Monitor for the disappearance of the tosylate.

Quench: Pour into ice water and extract with Ethyl Acetate.

Purification: Silica gel chromatography.

Stereochemical Outcome: Inversion of configuration at C2. Start: (R)-Configuration

Product: (S)-Configuration.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield (Protocol A) Hydrolysis of epoxide

Ensure anhydrous conditions if

not distilling immediately. Avoid

acidic workups.

Racemization SN1 character

Do not use protic solvents at

high temperatures. Avoid

strong Lewis acids.

Formation of Epoxide in

Protocol B

Nucleophile too weak or Base

too strong

Use a stronger nucleophile

(e.g., Thiolate, Azide).

Consider protecting the

primary OH with TBDMS

before tosyl displacement.

Regioselectivity Loss Migration of Tosyl group

Keep reaction pH

neutral/mildly basic. Acyl/Tosyl

migration can occur in 1,2-diols

under acidic conditions.

References
Properties of Sulfonates

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13804282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem Compound Summary for CID 10878959, (S)-(+)-2-(p-toluenesulfonate)-1,2-
Propaniol (Enantiomer Reference).

[Link]

Epoxide Synthesis via Tosylates

Propylene Oxide Production and Reactivity. Wikipedia / Industrial Chemistry References.

[Link]

Nucleophilic Substitution Mechanisms

Nucleophilic Substitution (SN2): Reaction of Alcohols and Tosylates.[1] Chemistry

LibreTexts.

[Link]

Chiral Pool Synthesis (General Reference): Sigma-Aldrich (Merck) Technical Bulletin: Chiral
Building Blocks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Application Note: Reaction Conditions for (R)-(-)-2-(p-
Toluenesulfonate)-1,2-propanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13804282/docs#application-note-reaction-conditions-
for-r-2-p-toluenesulfonate-1-2-propanol]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/10878959
https://en.wikipedia.org/wiki/Propylene_oxide
https://chem.libretexts.org/Workbench/LCDS_Organic_Chemistry_OER_Textbook_-_Todd_Trout/17%3A_Alcohols_and_Phenols/17.07%3A_Reactions_of_Alcohols
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry(Wade)/06%3A_Alkyl_Halides_-_Nucleophilic_Substitution_and_Elimination/6.13%3A_The_SN2_Reaction_of_Allylic_Halides_and_Tosylates
https://www.benchchem.com/product/b13804282?utm_src=pdf-custom-synthesis#bc-rfq
https://chem.libretexts.org/Workbench/LCDS_Organic_Chemistry_OER_Textbook_-_Todd_Trout/17%3A_Alcohols_and_Phenols/17.07%3A_Reactions_of_Alcohols
https://www.benchchem.com/product/b13804282/docs#application-note-reaction-conditions-for-r-2-p-toluenesulfonate-1-2-propanol
https://www.benchchem.com/product/b13804282/docs#application-note-reaction-conditions-for-r-2-p-toluenesulfonate-1-2-propanol
https://www.benchchem.com/product/b13804282/docs#application-note-reaction-conditions-for-r-2-p-toluenesulfonate-1-2-propanol
https://www.benchchem.com/product/b13804282/docs#application-note-reaction-conditions-for-r-2-p-toluenesulfonate-1-2-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13804282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b13804282?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13804282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

